Cas no 2153286-34-9 (5-[2-Chloro-6-(trifluoromethyl)phenyl]--1,3-oxazole)

• Product Name: 5-[2-Chloro-6-(trifluoromethyl)phenyl]--1,3-oxazole
• CAS No: 2153286-34-9
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• MDL: MFCD32215259
• CID: 5074433
• Update Time: 2026-03-01

5-[2-Chloro-6-(trifluoromethyl)phenyl]--1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-Chloro-6-(trifluoromethyl)phenyl]--1,3-oxazole
• 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole

• MDL： MFCD32215259
• Inchi： 1S/C10H5ClF3NO/c11-7-3-1-2-6(10(12,13)14)9(7)8-4-15-5-16-8/h1-5H
• InChI Key： RUBQRUAZXKSDAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1=CN=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 5-[2-Chloro-6-(trifluoromethyl)phenyl]--1,3-oxazole

Introduction to 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole (CAS No. 2153286-34-9)

5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic compound, identified by the chemical identifier CAS No. 2153286-34-9, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and trifluoromethyl substituents on the aromatic ring enhances its reactivity and biological activity, making it a promising candidate for further exploration.

The molecular framework of 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole consists of a phenyl ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 6-position, coupled with an oxazole ring. This specific arrangement imparts distinct electronic and steric properties, which are critical in determining its interaction with biological targets. The oxazole ring, a five-membered heterocycle containing oxygen, is known for its stability and versatility in forming hydrogen bonds, making it a valuable scaffold in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole as a key intermediate in synthesizing novel therapeutic agents. The compound’s ability to serve as a precursor for more complex molecules has opened up new avenues for developing treatments against various diseases. For instance, studies have demonstrated its utility in creating derivatives with enhanced binding affinity to specific biological receptors.

The chloro and trifluoromethyl substituents play a pivotal role in modulating the pharmacokinetic properties of 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole. The electron-withdrawing nature of these groups can influence the compound’s solubility, metabolic stability, and overall bioavailability. This makes it an attractive candidate for optimizing drug-like properties, which are essential for successful clinical translation.

In the context of modern drug discovery, the synthesis of 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole has been refined through advanced chemical methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve high yields and purity. These advancements not only facilitate the production of the compound but also enable the exploration of its derivatives with tailored biological activities.

One of the most compelling aspects of 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole is its potential in addressing unmet medical needs. Research has indicated that derivatives of this compound exhibit promising activity against various therapeutic targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The ability to fine-tune its structure allows for the development of selective inhibitors that can modulate disease pathways effectively.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole derivatives. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of these compounds with biological targets, thereby guiding the design of more potent and selective drugs. This interdisciplinary approach underscores the importance of collaboration between experimentalists and computational scientists in advancing pharmaceutical innovation.

Moreover, the environmental impact of synthesizing 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole has been a focus area in recent years. Sustainable chemistry practices have been adopted to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote green chemistry principles, ensuring that pharmaceutical development remains environmentally responsible.

The future prospects for 5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole are bright, with ongoing research exploring its potential applications in personalized medicine. By understanding how individual genetic variations influence drug response, researchers can develop customized therapies that leverage compounds like this one to achieve optimal patient outcomes. This personalized approach represents a significant shift from traditional one-size-fits-all treatment strategies.

In conclusion,5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole (CAS No. 2153286-34-9) stands as a testament to the progress made in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound,5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole is poised to play an increasingly important role in shaping the future of medicine.